Cas no 1268242-84-7 (combretanone C)

• Product Name: combretanone C
• CAS No: 1268242-84-7
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 2040193
• PubChem ID: 51041310
• Update Time: 2025-04-21

combretanone C Chemical and Physical Properties

Names and Identifiers

• combretanone C
• Q27138340
• 9,19-Cyclolanost-23-en-3-one, 7,25-dihydroxy-, (7I(2),23E)-
• CHEBI:69997
• 1268242-84-7
• DTXSID501199790
• (23E)-7beta,25-dihydroxy-9beta,19-cyclolanost-23-en-3-one

• Inchi： 1S/C30H48O3/c1-19(9-8-12-25(2,3)33)20-10-13-28(7)24-21(31)17-22-26(4,5)23(32)11-14-29(22)18-30(24,29)16-15-27(20,28)6/h8,12,19-22,24,31,33H,9-11,13-18H2,1-7H3/b12-8+
• InChI Key： RROWKYAPFZNHKO-XYOKQWHBSA-N
• SMILES： CC(C1C2(C(C3C4(C5(CCC(C(C5CC3O)(C)C)=O)C4)CC2)(C)CC1)C)C/C=C/C(O)(C)C

Computed Properties

• Exact Mass: 456.36034539Da
• Monoisotopic Mass: 456.36034539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives